Cas no 1202988-56-4 (4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide)

• Product Name: 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide
• CAS No: 1202988-56-4
• MF: C₁₄H₁₄ClNO₂S₂
• MW: 327.849460124969
• CID: 6003008
• PubChem ID: 30530496
• Update Time: 2025-05-19

4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide
• 4-chloro-N-[(1-thiophen-2-ylcyclopropyl)methyl]benzenesulfonamide
• 4-chloro-N-((1-(thiophen-2-yl)cyclopropyl)methyl)benzenesulfonamide
• 1202988-56-4
• 4-chloro-N-{[1-(thiophen-2-yl)cyclopropyl]methyl}benzene-1-sulfonamide
• SR-01000912542-1
• F2395-0264
• AKOS024646549
• SR-01000912542

• Inchi： 1S/C14H14ClNO2S2/c15-11-3-5-12(6-4-11)20(17,18)16-10-14(7-8-14)13-2-1-9-19-13/h1-6,9,16H,7-8,10H2
• InChI Key： SBFYQUFMNXRTTF-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(C3SC=CC=3)CC2)(=O)=O)=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 327.0154487g/mol
• Monoisotopic Mass: 327.0154487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 82.8Ų

Additional information on 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide

Comprehensive Overview of 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide (CAS No. 1202988-56-4)

4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide, with the CAS number 1202988-56-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfonamide derivative features a unique molecular structure combining a thiophene ring, a cyclopropyl group, and a chlorobenzene sulfonamide moiety. Its structural complexity makes it a valuable intermediate for developing novel bioactive molecules, particularly in drug discovery programs targeting enzyme inhibition and receptor modulation.

The compound's thiophene-cyclopropyl hybrid scaffold is of particular interest to medicinal chemists due to its potential to enhance metabolic stability and bioavailability. Recent studies highlight its relevance in designing small-molecule inhibitors for inflammatory pathways, with some derivatives showing promise in preclinical models. Researchers are actively investigating its structure-activity relationships (SAR) to optimize pharmacological properties, a topic frequently searched in academic databases like PubMed and SciFinder.

From a synthetic chemistry perspective, CAS 1202988-56-4 presents intriguing challenges in stereoselective synthesis and functional group compatibility. The presence of both the sulfonamide group and the chloro substituent allows for diverse chemical modifications, making it a versatile building block. Patent literature reveals its application in creating heterocyclic libraries for high-throughput screening, aligning with current industry trends toward fragment-based drug design.

Analytical characterization of this compound typically involves advanced techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular attention to the proton environments of the cyclopropyl group. The chlorobenzene sulfonamide fragment exhibits characteristic UV absorption, making it suitable for photophysical studies – a subject of growing interest in materials science applications.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes to 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide. Recent publications discuss catalytic methods to construct its cyclopropyl ring system, addressing common queries about atom economy and waste reduction in organic synthesis. These developments respond to the pharmaceutical industry's demand for environmentally benign processes while maintaining high yields.

The compound's physicochemical properties – including its logP value, aqueous solubility, and thermal stability – are frequently analyzed using computational chemistry tools. Molecular modeling studies suggest potential for blood-brain barrier penetration, sparking interest in neurological applications. Such computational approaches align with current trends in AI-assisted drug discovery, a hot topic in both academic and industrial research forums.

Quality control protocols for CAS 1202988-56-4 emphasize rigorous HPLC purity analysis and residual solvent testing, reflecting Good Manufacturing Practice (GMP) standards. Analytical chemists often search for optimal chromatographic conditions to separate this compound from potential synthetic byproducts, with reversed-phase methods being most commonly reported.

Emerging applications include its use as a pharmacophore in developing kinase inhibitors, particularly against targets implicated in oncology and autoimmune diseases. The thiophene moiety appears crucial for π-stacking interactions with aromatic amino acids in enzyme binding pockets, a structural feature widely discussed in medicinal chemistry webinars and conferences.

Stability studies indicate that 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide requires protection from light exposure and oxidative conditions during storage. Proper handling procedures recommend inert atmosphere storage and desiccated environments, topics frequently addressed in chemical safety training modules.

The compound's patent landscape reveals ongoing innovation, with recent filings describing novel crystalline forms and co-crystals to enhance formulation properties. Intellectual property searches show growing interest in its prodrug derivatives, particularly for improving oral bioavailability – a key challenge in modern drug development.

In summary, 4-chloro-N-{1-(thiophen-2-yl)cyclopropylmethyl}benzene-1-sulfonamide represents a multifaceted research tool with applications spanning medicinal chemistry, materials science, and chemical biology. Its continued study addresses fundamental questions about molecular recognition and structure-property relationships while offering practical pathways for therapeutic innovation.